Cas no 1261905-85-4 (5-(2-Hydroxymethylphenyl)nicotinic acid)

• Product Name: 5-(2-Hydroxymethylphenyl)nicotinic acid
• CAS No: 1261905-85-4
• MF: C₁₃H₁₁NO₃
• MW: 229.231343507767
• CID: 2762572
• PubChem ID: 53222723
• Update Time: 2025-04-21

5-(2-Hydroxymethylphenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18316910
• 5-(2-Hydroxymethylphenyl)nicotinic acid, 95%
• 1261905-85-4
• 5-(2-HYDROXYMETHYLPHENYL)NICOTINIC ACID
• DTXSID40687091
• 5-(2-Hydroxymethylphenyl)nicotinic acid

• Inchi： 1S/C13H11NO3/c15-8-9-3-1-2-4-12(9)10-5-11(13(16)17)7-14-6-10/h1-7,15H,8H2,(H,16,17)
• InChI Key： HVJZQUVDOJOONM-UHFFFAOYSA-N
• SMILES： OCC1C=CC=CC=1C1C=NC=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 229.07389321Da
• Monoisotopic Mass: 229.07389321Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 70.4Ų